1-[(5-methyl-2-thienyl)carbonyl]piperidine

• IUPAC Name: (5-methylthiophen-2-yl)-piperidin-1-ylmethanone
• InChI: InChI=1S/C11H15NOS/c1-9-5-6-10(14-9)11(13)12-7-3-2-4-8-12/h5-6H,2-4,7-8H2,1H3
• InChI Key: MJFPFOWOSXUGPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)N2CCCCC2
• Molecular Formula: C11H15NOS
• Molecular Weight: 209.31 g/mol

Description

1-[(5-methyl-2-thienyl)carbonyl]piperidine is a chemical compound that is commonly known as MTCP. It is a synthetic compound that has been widely studied for its potential use in scientific research. MTCP has shown promise in a variety of applications, including as a tool for studying the brain and nervous system, as well as a potential treatment for certain medical conditions.

Mechanism of Action

The mechanism of action of MTCP is not fully understood, but it is believed to involve the binding of the compound to certain receptors in the brain. Specifically, MTCP is thought to bind to the dopamine D2 receptor, which is involved in the regulation of movement, emotion, and motivation. By binding to this receptor, MTCP may be able to modulate the activity of dopamine in the brain.
Biochemical and Physiological Effects
MTCP has been shown to have a variety of biochemical and physiological effects. For example, studies have shown that MTCP can increase the release of dopamine in the brain, which can lead to increased motivation and arousal. Additionally, MTCP has been shown to have antioxidant properties, which may make it useful in the treatment of certain medical conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MTCP in lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities. Additionally, MTCP has been shown to be relatively stable and easy to work with in laboratory settings. However, one limitation of using MTCP in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on MTCP. One area of focus could be the development of new treatments for medical conditions such as Parkinson's disease and Alzheimer's disease. Additionally, MTCP could be used as a tool for studying the brain and nervous system, particularly in the areas of motivation and emotion. Finally, further research could help to elucidate the mechanism of action of MTCP, which could lead to the development of new drugs and treatments.

Synthesis Methods

MTCP is synthesized through a multi-step process that involves the reaction of several chemical compounds. The synthesis process typically begins with the reaction of 2-thiophenecarboxylic acid with methylamine. This produces a compound known as 2-methylthiophene-5-carboxamide. The next step involves the reaction of this compound with piperidine, which produces the final product, 1-[(5-methyl-2-thienyl)carbonyl]piperidine.

Scientific Research Applications

MTCP has been used in a variety of scientific research applications. One of the most promising areas of research involves the study of the brain and nervous system. MTCP has been shown to bind to certain receptors in the brain, which can help researchers better understand how these receptors function. Additionally, MTCP has been studied for its potential use in the treatment of certain medical conditions, such as Parkinson's disease and Alzheimer's disease.